Cas no 153698-34-1 (Benzene, 1-[(difluoromethyl)thio]-4-fluoro-)

Benzene, 1-[(difluoromethyl)thio]-4-fluoro-, is a fluorinated aromatic compound featuring both a difluoromethylthio (-SCF₂H) and a fluoro (-F) substituent on the benzene ring. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research as a versatile intermediate. The difluoromethylthio group enhances lipophilicity and metabolic stability, while the fluorine atom influences reactivity and binding affinity. Its synthetic utility lies in selective functionalization for constructing complex molecules. The compound's stability under various reaction conditions and compatibility with cross-coupling methodologies further underscore its applicability in advanced organic synthesis. Proper handling is advised due to potential reactivity of the thioether moiety.
Benzene, 1-[(difluoromethyl)thio]-4-fluoro- structure
153698-34-1 structure
Product Name:Benzene, 1-[(difluoromethyl)thio]-4-fluoro-
CAS No:153698-34-1
MF:C7H5F3S
MW:178.174811124802
CID:4500886
PubChem ID:82074956
Update Time:2025-10-31

Benzene, 1-[(difluoromethyl)thio]-4-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-[(difluoromethyl)thio]-4-fluoro-
    • G28755
    • 1-[(DIFLUOROMETHYL)SULFANYL]-4-FLUOROBENZENE
    • Difluoromethyl 4-fluorophenyl sulphide
    • 987-587-5
    • EN300-6739438
    • 1-((difluoromethyl)sulfanyl)-4-fluorobenzene
    • 153698-34-1
    • SCHEMBL14303350
    • 1-(difluoromethylsulfanyl)-4-fluorobenzene
    • Inchi: 1S/C7H5F3S/c8-5-1-3-6(4-2-5)11-7(9)10/h1-4,7H
    • InChI Key: GUMLVALGNHCDBO-UHFFFAOYSA-N
    • SMILES: S(C(F)F)C1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 178.00640582g/mol
  • Monoisotopic Mass: 178.00640582g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 25.3Ų

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Additional information on Benzene, 1-[(difluoromethyl)thio]-4-fluoro-

Benzene, 1-[(difluoromethyl)thio]-4-fluoro- (CAS No. 153698-34-1): A Comprehensive Overview

The compound Benzene, 1-[(difluoromethyl)thio]-4-fluoro- (CAS No. 153698-34-1) represents a significant advancement in the field of pharmaceutical chemistry, showcasing a unique structural configuration that has garnered considerable attention for its potential applications. This compound, characterized by its difluoromethyl and fluoro substituents, exhibits distinct chemical properties that make it a promising candidate for various synthetic and therapeutic purposes.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds incorporating fluorine and difluoromethyl groups. These elements are known for their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. The presence of both difluoromethyl and fluoro groups in Benzene, 1-[(difluoromethyl)thio]-4-fluoro- (CAS No. 153698-34-1) contributes to its unique reactivity and functional versatility, making it an intriguing subject for further research.

One of the most compelling aspects of this compound is its potential in the development of new therapeutic agents. The difluoromethyl group is particularly noteworthy, as it has been extensively studied for its role in increasing the lipophilicity and bioavailability of small molecules. This property is crucial for drug design, as it ensures that the compound can effectively cross biological membranes and reach its target site. Additionally, the fluoro group introduces additional electronic effects that can fine-tune the compound's interactions with biological receptors.

The synthesis of Benzene, 1-[(difluoromethyl)thio]-4-fluoro- (CAS No. 153698-34-1) involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the difluoromethyl group typically requires specialized fluorination techniques, such as electrochemical fluorination or radical-mediated reactions. These methods ensure the selective incorporation of fluorine atoms into the molecular framework, which is essential for maintaining the compound's desired properties.

In terms of applications, Benzene, 1-[(difluoromethyl)thio]-4-fluoro- (CAS No. 153698-34-1) has shown promise in various preclinical studies. Researchers have explored its potential as an intermediate in the synthesis of more complex molecules, including those with anti-inflammatory and anticancer properties. The compound's ability to undergo further functionalization makes it a valuable building block for drug discovery efforts.

The impact of fluorine and difluoromethyl groups on the pharmacological properties of Benzene, 1-[(difluoromethyl)thio]-4-fluoro- (CAS No. 153698-34-1) has been well-documented in recent literature. Studies have demonstrated that these substituents can significantly alter the compound's solubility, stability, and binding affinity. For instance, the presence of a fluoro group can enhance hydrogen bonding interactions with biological targets, while the difluoromethyl group can improve metabolic resistance against enzymatic degradation.

The growing interest in this compound underscores its potential as a versatile tool in medicinal chemistry. As research continues to uncover new applications and synthetic strategies, Benzene, 1-[(difluoromethyl)thio]-4-fluoro- (CAS No. 153698-34-1) is likely to play an increasingly important role in the development of next-generation pharmaceuticals.

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